Cas no 1808068-45-2 (1-[(2R,3S)-2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-yl]methanamine)

1-[(2R,3S)-2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-yl]methanamine is a chiral amine derivative featuring a pyrazole-substituted oxolane (tetrahydrofuran) ring system. Its stereochemically defined (2R,3S) configuration ensures precise molecular interactions, making it valuable for applications in asymmetric synthesis and pharmaceutical development. The presence of the 1-ethyl-1H-pyrazol-5-yl moiety enhances its potential as a ligand or intermediate in medicinal chemistry, particularly for targeting selective receptors or enzymes. The primary amine functionality offers versatility for further derivatization, enabling the synthesis of more complex bioactive molecules. This compound's well-defined structure and functional groups make it suitable for research in drug discovery and fine chemical synthesis.
1-[(2R,3S)-2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-yl]methanamine structure
1808068-45-2 structure
Product Name:1-[(2R,3S)-2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-yl]methanamine
CAS No:1808068-45-2
MF:C10H17N3O
MW:195.261482000351
MDL:MFCD28118224
CID:4619269
PubChem ID:86811549
Update Time:2025-05-21

1-[(2R,3S)-2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • [2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-yl]methanamine, trans
    • [(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methanamine
    • Rac-[(2R,3S)-2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-yl]methanamine
    • 1-[(2R,3S)-2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-yl]methanamine
    • MDL: MFCD28118224
    • Inchi: 1S/C10H17N3O/c1-2-13-9(3-5-12-13)10-8(7-11)4-6-14-10/h3,5,8,10H,2,4,6-7,11H2,1H3/t8-,10+/m0/s1
    • InChI Key: DLWWPQSCTUCBBK-WCBMZHEXSA-N
    • SMILES: O1CC[C@@H](CN)[C@@H]1C1=CC=NN1CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 188
  • XLogP3: -0.3
  • Topological Polar Surface Area: 53.1

1-[(2R,3S)-2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-yl]methanamine Pricemore >>

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Additional information on 1-[(2R,3S)-2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-yl]methanamine

Compound CAS No. 1808068-45-2: 1-[(2R,3S)-2-(1-Ethyl-1H-Pyrazol-5-Yl)Oxolan-3-Yl]Methanamine

The compound with CAS No. 1808068-45-2, known as 1-[(2R,3S)-2-(1-Ethyl-1H-Pyrazol-5-Yl)Oxolan-3-Yl]Methanamine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which make it a promising candidate for various applications in drug discovery and materials science.

The pyrazole ring in this compound is a key structural element, contributing to its aromaticity and potential biological activity. The oxolane (tetrahydrofuran) ring further enhances the molecule's stability and solubility properties. Recent studies have highlighted the importance of such heterocyclic compounds in modulating enzyme activity and receptor binding, making them valuable tools in medicinal chemistry.

Recent advancements in synthetic methodology have enabled the efficient synthesis of this compound. Researchers have employed stereocontrolled synthesis techniques to ensure the correct configuration of the chiral centers at positions 2R and 3S. This precise control over stereochemistry is crucial for optimizing the compound's pharmacokinetic properties and minimizing off-target effects.

In terms of applications, 1-[(2R,3S)-2-(1-Ethyl-1H-Pyrazol-5-Yl)Oxolan-3-Yl]Methanamine has shown potential as a lead compound in the development of novel therapeutics. Its ability to interact with specific biological targets has been explored in various disease models, including cancer and neurodegenerative disorders. For instance, studies have demonstrated its capacity to inhibit key enzymes involved in cellular signaling pathways, suggesting its role as a potential therapeutic agent.

The compound's chiral oxolane ring also plays a significant role in its pharmacodynamic properties. The stereochemistry at positions 2R and 3S influences the molecule's ability to bind to target proteins with high specificity. This characteristic is particularly advantageous in drug design, where selectivity is critical for minimizing adverse effects.

Moreover, the presence of the pyrazole moiety introduces additional functional diversity to the molecule. Pyrazole derivatives are known for their versatility in chemical reactivity and biological activity. Recent research has focused on modifying this moiety to enhance the compound's bioavailability and efficacy. For example, substituent modifications have been explored to improve membrane permeability and metabolic stability.

In conclusion, 1-[(2R,3S)-2-(1-Ethyl-1H-Pyrazol-5-Yl)Oxolan-3-Yl]Methanamine represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structure, combined with recent research findings, positions it as a promising candidate for future therapeutic developments. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative chemical research.

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